Cas no 1402549-01-2 (Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate)

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate is a versatile heterocyclic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a dihydropyran ring with a ketone and ester functionality, makes it a valuable building block for constructing complex molecules. The compound exhibits good reactivity in cyclization and condensation reactions, enabling the synthesis of diverse heterocyclic frameworks. Its stability under standard conditions and compatibility with common reagents enhance its utility in multistep syntheses. The product is particularly useful in medicinal chemistry for developing bioactive compounds, owing to its ability to serve as a precursor for fused-ring systems. High purity and consistent quality ensure reliable performance in research and industrial applications.

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate structure

1402549-01-2 structure

Product Name:Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate

CAS No:1402549-01-2

MF:C₇H₈O₄

MW:156.136022567749

CID:5050018

Update Time:2025-06-14

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-3-carboxylic acid, 5,6-dihydro-2-oxo-, methyl ester
- Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate
- Inchi： 1S/C7H8O4/c1-10-6(8)5-3-2-4-11-7(5)9/h3H,2,4H2,1H3
- InChI Key： SPORLXICFSUGPD-UHFFFAOYSA-N
- SMILES： C1(=O)OCCC=C1C(OC)=O

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M569025-0.5mg	Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate	1402549-01-2	0.5mg	$ 590.00	2022-06-03
TRC	M569025-1mg	Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate	1402549-01-2	1mg	$1143.00	2023-05-17
TRC	M569025-.5mg	Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate	1402549-01-2	5mg	$712.00	2023-05-17
TRC	M569025-5mg	Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate	1402549-01-2	5mg	$ 4500.00	2023-09-06

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate

Recent Advances in the Study of Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate (CAS: 1402549-01-2)

Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate (CAS: 1402549-01-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate as a precursor for the synthesis of pyran-based inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with IC50 values in the low micromolar range. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, paving the way for further optimization.

In another recent investigation, a team from the University of Cambridge reported the application of Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate in the synthesis of heterocyclic compounds with potential anticancer properties. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), identified several derivatives that showed promising cytotoxicity against a panel of cancer cell lines, including breast and lung cancer. The researchers attributed the activity to the compound's ability to interfere with cell cycle progression and induce apoptosis.

From a synthetic chemistry perspective, advancements have been made in the efficient production of Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, utilizing green chemistry principles. This development is particularly significant for industrial applications, where large-scale production is often required.

Looking ahead, Methyl 2-Oxo-5,6-dihydro-2H-pyran-3-carboxylate continues to attract attention as a valuable scaffold in drug discovery. Its structural features make it amenable to various chemical modifications, enabling the exploration of diverse biological targets. Future research directions may include further optimization of its derivatives for enhanced potency and selectivity, as well as investigations into its potential applications in other therapeutic areas such as neurodegenerative diseases and infectious diseases.